molecular formula C10H7IN4O B8441784 5-(3-iodo-1H-indol-5-yl)-1,2,4-oxadiazol-3-amine

5-(3-iodo-1H-indol-5-yl)-1,2,4-oxadiazol-3-amine

Cat. No.: B8441784
M. Wt: 326.09 g/mol
InChI Key: MEOSETKACVJITK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-iodo-1H-indol-5-yl)-1,2,4-oxadiazol-3-amine is a useful research compound. Its molecular formula is C10H7IN4O and its molecular weight is 326.09 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H7IN4O

Molecular Weight

326.09 g/mol

IUPAC Name

5-(3-iodo-1H-indol-5-yl)-1,2,4-oxadiazol-3-amine

InChI

InChI=1S/C10H7IN4O/c11-7-4-13-8-2-1-5(3-6(7)8)9-14-10(12)15-16-9/h1-4,13H,(H2,12,15)

InChI Key

MEOSETKACVJITK-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1C3=NC(=NO3)N)C(=CN2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-(1H-indol-5-yl)-[1,2,4]oxadiazol-3-ylamine (0.225 g, 1.12 mmol) in DMF (1 mL) was added KOH pellets (0.189 g, 3.36 mmol) at 0-5° C. The reaction was stirred for 10 min then I2 (0.567 g, 2.24 mmol) was added portionwise. The reaction was stirred another 2 h at RT then treated with saturated aq sodium thiosulphate (100 mL) to obtain a brownish precipitate. The precipitate was filtered and dried under vacuum. The crude was further treated with petroleum ether to give 5-(3-iodo-1H-indol-5-yl)-1,2,4-oxadiazol-3-amine (0.2 g, 54%) as off white solid. MS (ESI, pos. ion) m/z: 326.9 (M+1).
Quantity
0.225 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
0.567 g
Type
reactant
Reaction Step Two
Name
sodium thiosulphate
Quantity
100 mL
Type
reactant
Reaction Step Three

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